Cas no 295341-56-9 (tert-butyl 4-(1H-1,3-benzodiazol-2-yl)piperazine-1-carboxylate)

Tert-butyl 4-(1H-1,3-benzodiazol-2-yl)piperazine-1-carboxylate is a heterocyclic compound featuring a benzimidazole core linked to a piperazine moiety, protected by a tert-butoxycarbonyl (Boc) group. This structure enhances its utility as an intermediate in pharmaceutical synthesis, particularly for developing bioactive molecules targeting CNS disorders and receptor modulation. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. Its rigid benzimidazole scaffold contributes to strong binding affinity in medicinal chemistry applications. The compound is characterized by high purity and consistent performance, making it suitable for research in drug discovery and development. Proper handling under inert conditions is recommended to preserve its integrity.
tert-butyl 4-(1H-1,3-benzodiazol-2-yl)piperazine-1-carboxylate structure
295341-56-9 structure
Product Name:tert-butyl 4-(1H-1,3-benzodiazol-2-yl)piperazine-1-carboxylate
CAS No:295341-56-9
MF:C16H22N4O2
MW:302.371483325958
CID:249199
PubChem ID:17858396
Update Time:2025-06-08

tert-butyl 4-(1H-1,3-benzodiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-(1H-benzimidazol-2-yl)-, 1,1-dimethylethyl ester
    • tert-butyl 4-(1H-benzimidazol-2-yl)piperazine-1-carboxylate
    • 4-(1H-Benzoimidazol-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
    • AC-17170
    • AG-E-96236
    • AGN-PC-01MKZ5
    • CTK4G3450
    • KB-128803
    • KB-237111
    • tert-butyl 4-(1H-1,3-benzodiazol-2-yl)piperazine-1-carboxylate
    • 4-(1h-benzo[d]imidazol-2-yl)piperazine-1-carboxylic acid tert-butyl ester
    • SCHEMBL20767890
    • AKOS015962503
    • F2199-0264
    • Ethyl2-amino-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
    • tert-Butyl 4-(1H-benzo[d]imidazol-2-yl)piperazine-1-carboxylate
    • DTXSID70591319
    • 295341-56-9
    • 1-Piperazinecarboxylic acid, 4-(1H-benzimidazol-2-yl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C16H22N4O2/c1-16(2,3)22-15(21)20-10-8-19(9-11-20)14-17-12-6-4-5-7-13(12)18-14/h4-7H,8-11H2,1-3H3,(H,17,18)
    • InChI Key: HFEQYXCCAIHIBP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C2=NC3C=CC=CC=3N2)CC1)=O

Computed Properties

  • Exact Mass: 302.17446
  • Monoisotopic Mass: 302.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.5Ų

Experimental Properties

  • Density: 1.231
  • Boiling Point: 472.6°C at 760 mmHg
  • Flash Point: 239.6°C
  • Refractive Index: 1.61
  • PSA: 61.46

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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